1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine

• IUPAC Name: 1-benzhydryl-4-(4-bromo-2,5-dichlorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C23H21BrCl2N2O2S/c24-19-15-21(26)22(16-20(19)25)31(29,30)28-13-11-27(12-14-28)23(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,15-16,23H,11-14H2
• InChI Key: VKCHDJXBZBBWNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC(=C(C=C4Cl)Br)Cl
• Molecular Formula: C23H21BrCl2N2O2S
• Molecular Weight: 540.3 g/mol

Description

1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine, also known as BDP, is a chemical compound that has been widely used in scientific research. BDP is a piperazine derivative that has been synthesized through a series of chemical reactions. This compound has been studied for its potential use in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has been shown to modulate the function of various ion channels and receptors. It has been reported to block the activity of voltage-gated sodium channels and calcium channels. 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has also been shown to modulate the function of GABA receptors and nicotinic acetylcholine receptors. The exact mechanism of action of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine is still under investigation.
Biochemical and Physiological Effects:
1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has been shown to have various biochemical and physiological effects. It has been reported to inhibit cell proliferation and induce apoptosis in cancer cells. 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has also been shown to reduce inflammation and oxidative stress in various animal models. In addition, 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has been reported to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has several advantages as a tool compound for scientific research. It is a highly potent and selective compound that can be used to study the function of various ion channels and receptors. 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine is also stable and easy to synthesize. However, there are some limitations to the use of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine in lab experiments. It is a toxic compound that requires careful handling and disposal. In addition, the exact mechanism of action of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine is still under investigation, which limits its use in some research areas.

Future Directions

There are several future directions for the study of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine. One direction is to further investigate the mechanism of action of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine and its potential use as a drug candidate for the treatment of various diseases. Another direction is to study the structure-activity relationship of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine and develop more potent and selective analogs. In addition, the use of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine in combination with other drugs or therapies should be explored to enhance its therapeutic potential. Finally, the use of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine in animal models of disease should be further investigated to better understand its efficacy and safety.

Synthesis Methods

The synthesis of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine involves several steps. The first step involves the reaction of 4-bromo-2,5-dichlorobenzenesulfonyl chloride with piperazine to form 1-(4-bromo-2,5-dichlorobenzenesulfonyl)piperazine. This intermediate is then reacted with benzhydrol to form the final product, 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine. The synthesis of 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine is a complex process that requires careful control of reaction conditions and purification steps.

Scientific Research Applications

1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has been extensively studied for its potential use in various scientific fields. In medicinal chemistry, 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In pharmacology, 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has been used as a tool compound to study the function of various ion channels and receptors. In neuroscience, 1-(4-Bromo-2,5-dichlorobenzenesulfonyl)-4-(diphenylmethyl)piperazine has been used to study the mechanism of action of various neurotransmitters and neuromodulators.